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Zimlovisertib (PF-06650833) Core Profile

The table below summarizes key characteristics of Zimlovisertib that are relevant for analytical scientists.

Aspect Description

Primary Target Interleukin-1 receptor-associated kinase 4 (IRAK4) [1] [2].

Mode of Action Selective, reversible inhibitor of IRAK4 kinase activity [1] [3].

| Key Structural Features | • Dihydrofuro[2,3-b]pyridine scaffold (or similar) [4] [5]. • Key interactions

with IRAK4 hinge region (Val263, Met265) [4]. • Fluorine substitution on the lactam ring enhances potency

[4]. | | Primary Metabolic Pathway | Extensive metabolism; less than 1% of dose recovered as unchanged

drug in urine [1]. Two major metabolites identified: PF-06787899 and PF-06787900 [1]. | | Oral

Bioavailability | Low absolute oral bioavailability (17.4% for a 300 mg dose) and low fraction absorbed

(44%) [1]. |

Critical Phases in Analytical Method Support

The following diagram outlines the key stages in developing and optimizing an analytical method for a drug

like Zimlovisertib, highlighting where knowledge of its core profile is essential.
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Guide to Finding Detailed Methods

Since specific chromatographic conditions were not in the search results, here are practical steps to find the

detailed analytical methods you need:
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Consult Regulatory Submissions: Clinical trial applications and investigator brochures submitted to

agencies like the FDA or EMA often contain detailed bioanalytical methods in their appendices.
Search Patent Literature: Pharmaceutical patents, particularly those covering crystalline forms or

formulations, can include detailed examples of analytical characterization (HPLC/UPLC conditions,
dissolution media) [6].

Leverage Vendor Applications: Major chromatography suppliers (e.g., Waters, Agilent, Thermo
Fisher) publish application notes that can serve as excellent starting points for method development

for complex molecules.
Focus on Metabolites: When developing methods, ensure they can resolve and detect the two

major metabolites, PF-06787899 and PF-06787900, in addition to the parent drug [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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